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Compound of Interest

Compound Name: 4-(4-Bromophenoxy)phenol

L  Get Quote

Cat. No.: B084324

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This document provides a comprehensive, step-
by-step guide to the personal protective equipment (PPE), operational procedures, and
disposal of 4-(4-Bromophenoxy)phenol.

Chemical Safety and Hazard Information

4-(4-Bromophenoxy)phenol is a combustible solid that can cause skin, eye, and respiratory
irritation.[1][2][3] It is also toxic to aquatic life with long-lasting effects.[4][5] Adherence to proper
safety protocols is crucial to minimize exposure and ensure a safe laboratory environment.

Identifier Value

CAS Number

13320-48-4

Molecular Formula

C12H9BrO2

Molecular Weight 265.10 g/mol [6]

Melting Point 73-78 °C

Storage Temperature 2-8°C
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Hazard Statement Description
H315 Causes skin irritation[1]
H319 Causes serious eye irritation[1][4]

May cause allergy or asthma symptoms or

H334 . e
breathing difficulties if inhaled[4]
H335 May cause respiratory irritation[1][2][3]
H411 Toxic to aquatic life with long lasting effects[4]

Operational Plan: From Receipt to Disposal

This section outlines the procedural workflow for handling 4-(4-Bromophenoxy)phenol in a

laboratory setting.

Receiving and Storage

¢ Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage: Store the container in a cool, dry, and well-ventilated place, away from incompatible
materials.[1] The recommended storage temperature is between 2-8°C. Keep the container

tightly closed.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The
following PPE is mandatory when handling 4-(4-Bromophenoxy)phenol:

o Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against
dust particles and splashes.[7]

» Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required.[8][9] Always
inspect gloves for any signs of degradation or puncture before use.

o Respiratory Protection: Use a NIOSH-approved N95 dust mask or a respirator to prevent
inhalation of the powdered chemical. All respiratory protection should be used in accordance
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with a comprehensive respiratory protection program.

o Body Protection: A lab coat or chemical-resistant apron must be worn to protect against skin
contact.[9] Closed-toe shoes are also mandatory.[7]

Handling and Experimental Use

o Ventilation: All handling of 4-(4-Bromophenoxy)phenol should be conducted in a certified
chemical fume hood to ensure adequate ventilation and minimize inhalation exposure.[1][3]

e Avoiding Dust Formation: Handle the solid material carefully to avoid generating dust.[1] Use
appropriate tools for transferring the chemical, such as a spatula.

e Hygiene Practices: Wash hands thoroughly with soap and water after handling the chemical,
before breaks, and at the end of the workday.[1] Do not eat, drink, or smoke in the laboratory.
[31[10]

Accidental Spills and Exposure

In the event of a spill or accidental exposure, immediate action is critical.
e Spill Response:

o Evacuate personnel from the immediate area.

o Ensure proper PPE is worn before attempting to clean the spill.

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place
it in a suitable, closed container for disposal.[1]

o For large spills, follow your institution's emergency spill response protocol.
o First Aid Measures:

o Inhalation: Move the affected person to fresh air. If breathing is difficult, provide artificial
respiration and seek immediate medical attention.[1][2]

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
plenty of soap and water for at least 15 minutes.[1][2] Seek medical attention if irritation
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persists.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and
easy to do.[1][2] Seek immediate medical attention.

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate
medical attention.[1][2]

Disposal Plan

Proper disposal of 4-(4-Bromophenoxy)phenol and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Characterization: 4-(4-Bromophenoxy)phenol is considered hazardous waste due to
its irritant properties and toxicity to aquatic life.

e Segregation and Labeling:

o Collect all waste material (including contaminated PPE and cleaning materials) in a
designated, properly labeled, and sealed hazardous waste container.

o The label should clearly identify the contents as "Hazardous Waste: 4-(4-
Bromophenoxy)phenol” and include the appropriate hazard pictograms.

» Disposal Method:

o Arecommended disposal method is to dissolve or mix the material with a combustible
solvent and incinerate it in a chemical incinerator equipped with an afterburner and
scrubber.[1]

o Alternatively, dispose of the waste through a licensed hazardous waste disposal company.
Always follow local, state, and federal regulations for hazardous waste disposal.

Workflow and Logical Relationships

The following diagrams illustrate the key workflows for handling 4-(4-Bromophenoxy)phenol
safely.
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Caption: Standard Operating Procedure Workflow
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Caption: Spill Response Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
4-(4-Bromophenoxy)phenol]. BenchChem, [2026]. [Online PDF]. Available at:
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4-4-bromophenoxy-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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